3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-iodo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C6H8IN3/c7-5-4-9-10-3-1-2-8-6(5)10/h4,8H,1-3H2
• InChI Key: VBPMBLKWANECPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C=NN2C1)I
• Molecular Formula: C6H8IN3
• Molecular Weight: 249.05 g/mol
• CAS RN: 1955523-82-6

Description

3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a chemical compound with the CAS Number: 1955523-82-6. It has a molecular weight of 249.05 and its IUPAC name is 3-iodo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine. The compound is in powder form.

Synthesis Analysis

A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology. The Cu(I) catalyzed 1,3 dipolar cycloaddition reaction (click condition) has been used with synthesized glycone and aglycone intermediates to transform designed triazole-linked pyrazolo[1,5-a]pyrimidine-based glycohybrids.

Molecular Structure Analysis

The InChI code for 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is 1S/C6H8IN3/c7-5-4-9-10-3-1-2-8-6(5)10/h4,8H,1-3H2. The dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8, and 19.0 D.

Chemical Reactions Analysis

The Cu(I) catalyzed 1,3 dipolar cycloaddition reaction (click condition) has been used with synthesized glycone and aglycone intermediates to transform designed triazole-linked pyrazolo[1,5-a]pyrimidine-based glycohybrids.

Physical And Chemical Properties Analysis

3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a powder. It has a molecular weight of 249.05. The compound is stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, demonstrating their utility in creating a broad spectrum of biologically active compounds. For instance, iodobenzene diacetate-promoted N-N and N-O bond formation techniques have been applied to synthesize pyrazolo[3,4-d]pyrimidine-4,6-dione derivatives through intramolecular coupling processes (Monguchi, Hattori, & Maegawa, 2009). Similarly, the iodine-catalyzed oxidative synthesis approach has been utilized for the creation of quinazolin-4(3H)-ones and pyrazolo[4,3-d]pyrimidin-7(6H)-ones, showcasing the significant role of iodine in these transformations (Mohammed, Vishwakarma, & Bharate, 2015).

Biological Activities and Applications

The derivatives of 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exhibit a wide range of biological activities, making them valuable in the development of therapeutic agents. Studies have shown that these compounds have potential as anticancer and anti-5-lipoxygenase agents, indicating their relevance in the design of new medicinal drugs (Rahmouni et al., 2016). Further research into the synthesis of N-alkylated pyrazolo[3,4-d]pyrimidine analogs has explored their inhibition properties against acetylcholinesterase and carbonic anhydrase, highlighting their pharmacological importance (Aydin, Anil, & Demir, 2021).

Safety and Hazards

The safety information for 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine includes the following hazard statements: H302, H312, H315, H319, H332, H335. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.